Cas no 146764-58-1 (2-Methylcitric Acid-d3 (Mixture of diastereomers))

2-Methylcitric Acid-d3 (Mixture of diastereomers) Properties

Names and Identifiers

• 1,2,3-Butane-4,4,4-d3-tricarboxylicacid, 2-hydroxy- (9CI)
• DL-2-METHYL-D3-CITRIC ACID
• 2-METHYL-D3-CITRIC ACID
• 2-Methylcitric Acid-d3
• YNOXCRMFGMSKIJ-FIBGUPNXSA-N
• HY-113371S
• 4,4,4-Trideuterio-2-hydroxybutane-1,2,3-tricarboxylic acid
• CS-0310580
• 146764-58-1
• F91137
• 2-Methylcitric Acid-d3 (Mixture of diastereomers)
• 2-hydroxy-1-(?H?)methylpropane-1,2,3-tricarboxylic acid
• +Expand

• InChIKey： YNOXCRMFGMSKIJ-FIBGUPNXSA-N
• Inchi： InChI=1S/C7H10O7/c1-3(5(10)11)7(14,6(12)13)2-4(8)9/h3,14H,2H2,1H3,(H,8,9)(H,10,11)(H,12,13)/i1D3
• SMILES： OC(CC(C(C([2H])([2H])[2H])C(=O)O)(O)C(=O)O)=O

Computed Properties

• Exact Mass: 209.061
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 209.061
• Heavy Atom Count: 14
• Complexity: 271
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.4
• Topological Polar Surface Area: 132A^2

Experimental Properties

• LogP: -1.00250
• PSA: 132.13000
• Melting Point: 140-145°C
• Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)